Sucralose
Overview
Description
Sucralose is an artificial sweetener and sugar substitute. It is produced by chlorination of sucrose, selectively replacing three of the hydroxy groups to give a 1,6-dichloro-1,6-dideoxyfructose – 4-chloro-4-deoxygalactose disaccharide . It is about 600 times sweeter than sucrose (table sugar) . It is commonly sold under the Splenda brand name .
Synthesis Analysis
Sucralose is manufactured from table sugar (sucrose) through selective chlorination . The synthesis of sucralose involves a series of selective protection and deprotection steps .Molecular Structure Analysis
The molecular formula of sucralose is C12H19Cl3O8 . It is chlorinated at the C4 position of the glucose unit, and the C1/C6 positions of the fructose unit .Chemical Reactions Analysis
Sucralose can affect the proliferation and differentiation of T cells toward interferon-γ-producing subsets . It interferes with T-cell membrane order and limits PLC 1-dependent induction of intracellular calcium release into γ the cytoplasm .Physical And Chemical Properties Analysis
Sucralose has a molar mass of 397.63 g·mol −1 . It appears as an off-white to white powder . It is odorless and has a density of 1.69 g/cm 3 . Its melting point is 125 °C (257 °F; 398 K) and it is soluble in water (283 g/L at 20 °C) .Scientific Research Applications
Thyroid Hormone Levels : Sucralose can decrease thyroid hormone levels and increase thyrotropic hormone, impacting thyroid function (Oliynyk et al., 2020).
Obesity and Diabetes : It reduces weight gain, glucose, and pyruvate intolerance, and prevents decreased physical performance in high-fat diet-fed mice, indicating potential for obesity and diabetes management (Pino-Seguel et al., 2022).
Glycemic and Hormonal Responses : Ingestion of sucralose causes an increase in peak plasma glucose concentrations and insulin sensitivity in obese individuals who don't normally consume nonnutritive sweeteners (Pepino et al., 2013).
Mitochondrial Bioenergetics : It alters enterocyte energy homeostasis, contributing to effects on organismal metabolism (Bórquez et al., 2021).
Insulin Secretion and Immune Response : A single 48 mg sip of sucralose increases serum insulin and impacts monocyte subpopulations expressing CD11c and CD206 in healthy young adults (Gómez-Arauz et al., 2019).
Potential Mutagenicity : At elevated concentrations, sucralose may alter glucose, insulin, glucagon-like peptide 1 levels, and may be mutagenic (Schiffman & Rother, 2013).
Gut Microbiome and Liver Health : It can alter gut bacterial diversity and metabolic patterns, inducing liver inflammation (Liu et al., 2019).
Glucose Metabolism and Absorption : Sucralose exposure leads to impaired glucose metabolism, decreased glucose tolerance, and increased sweet taste receptors, glucose transporters, and glucose absorption in mice (Shi et al., 2019).
Gut Dysbiosis and Glucose Levels : Long-term ingestion of sucralose induces gut dysbiosis associated with altered insulin and glucose levels in healthy young adults (Méndez-García et al., 2022).
Gut Microbiome Composition : Sucralose administration affects intestinal barrier function and alters gut microbiome composition in mice, with adverse health effects equal to the FDA's acceptable daily intake level (Zheng et al., 2022).
Cytotoxic and Genotoxic Effects : It has cytotoxic, genotoxic, and mutagenic effects in concentrations tested in human lymphocyte cell culture (Pasqualli et al., 2020).
Liver Inflammation Risk : Consumption may increase the risk of developing tissue inflammation by disrupting gut microbiota, potentially causing liver inflammation (Bian et al., 2017).
Dental Health : It is significantly less acidogenic than sucrose when used as a sweetener in iced tea, suggesting benefits for dental health (Meyerowitz et al., 1996).
Development and Applications : The development of sucralose was a collaborative effort between Tate & Lyle and Queen Elizabeth College, University of London (Knight, 1994).
Hepatic Damage : Sucralose ingestion led to increased sinusoidal width in rat livers, indicative of hepatic damage (Dhurandhar et al., 2018).
Body Weight Effects : Its ingestion showed no significant effect on body weight in rats (Dhurandhar et al., 2018).
Safety for Intended Use : Sucralose is safe for its intended use as a non-caloric sugar alternative, with intakes well below the acceptable daily intake (Magnuson et al., 2017).
Food and Beverage Analysis : Its determination in food and beverages using high-performance anion-exchange chromatography with pulsed amperometric detection ensures consistency in product quality (Hanko & Rohrer, 2004).
Genotoxicity Studies : Sucralose is not carcinogenic and has passed all genotoxicity studies, making it safe for its intended use (Brusick et al., 2010).
Future Directions
Recent studies have raised questions about the safety of sucralose . More detailed molecular characterization of lipid rafts and functional interaction of proteins therein in the presence of sucralose, also in a concentration-dependent manner, may provide further insight into underlying molecular mechanisms . The potential benefit of high-dose sucralose on T-cell proliferation and effector function merits further studies for conditions of uncontrolled T-cell activation in humans .
properties
IUPAC Name |
(2R,3R,4R,5R,6R)-2-[(2R,3S,4S,5S)-2,5-bis(chloromethyl)-3,4-dihydroxyoxolan-2-yl]oxy-5-chloro-6-(hydroxymethyl)oxane-3,4-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19Cl3O8/c13-1-4-7(17)10(20)12(3-14,22-4)23-11-9(19)8(18)6(15)5(2-16)21-11/h4-11,16-20H,1-3H2/t4-,5-,6+,7-,8+,9-,10+,11-,12+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BAQAVOSOZGMPRM-QBMZZYIRSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1C(C(C(C(O1)OC2(C(C(C(O2)CCl)O)O)CCl)O)O)Cl)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@@H]1[C@@H]([C@@H]([C@H]([C@H](O1)O[C@]2([C@H]([C@@H]([C@H](O2)CCl)O)O)CCl)O)O)Cl)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19Cl3O8 |
Source
|
| Record name | SUCRALOSE | |
| Source | EU Food Improvement Agents | |
| URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
| Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1040245 |
Source
|
| Record name | Sucralose | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1040245 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
397.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, White to off-white, practically odourless, crystalline powder., Syrup; Anhydrous form is solid; [Merck Index] White to off-white solid; [HSDB] White powder; [Sigma-Aldrich MSDS] |
Source
|
| Record name | .alpha.-D-Galactopyranoside, 1,6-dichloro-1,6-dideoxy-.beta.-D-fructofuranosyl 4-chloro-4-deoxy- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | SUCRALOSE | |
| Source | EU Food Improvement Agents | |
| URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
| Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
| Record name | Sucralose | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/20747 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Solubility |
Freely soluble in water, methanol and ethanol; Slightly soluble in ethyl acetate, Freely soluble in methanol, alcohol; slightly soluble in ethyl acetate |
Source
|
| Record name | SUCRALOSE | |
| Source | EU Food Improvement Agents | |
| URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
| Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
| Record name | Sucralose | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7964 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Mechanism of Action |
Positive allosteric modulators of the human sweet taste receptor ...developed as a new way of reducing dietary sugar intake .../can be used as/ ...valuable tool molecules to study the general mechanism of positive allosteric modulations of T1R taste receptors. Using chimeric receptors, mutagenesis, and molecular modeling, .../the study/ reveal how ...sweet enhancers follow a similar mechanism as the natural umami taste enhancer molecules. Whereas the sweeteners bind to the hinge region and induce the closure of the Venus flytrap domain of T1R2, the enhancers bind close to the opening and further stabilize the closed and active conformation of the receptor. |
Source
|
| Record name | Sucralose | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7964 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Sucralose | |
Color/Form |
White to off white, crystalline powder, Anhydrous crystalline form: orthorhombic, needle-like crystals, Syrup | |
CAS RN |
56038-13-2 |
Source
|
| Record name | Sucralose | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=56038-13-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | Sucralose [BAN:NF] | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056038132 | |
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| Record name | Sucralose | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB15049 | |
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| Record name | Sucralose | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=759272 | |
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| Record name | .alpha.-D-Galactopyranoside, 1,6-dichloro-1,6-dideoxy-.beta.-D-fructofuranosyl 4-chloro-4-deoxy- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Sucralose | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1040245 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,6-dichloro-1,6-dideoxy-β-D-fructofuranosyl 4-chloro-4-deoxy-α-D-galactose | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.054.484 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | SUCRALOSE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/96K6UQ3ZD4 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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| Record name | Sucralose | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7964 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
130 °C, MP: 36.5 °C /Sucralose pentahydrate/ |
Source
|
| Record name | Sucralose | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7964 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
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| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
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Feasible Synthetic Routes
Citations
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